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Compound of Interest

Compound Name: Tinkal

Cat. No.: B1254984 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for laboratory professionals working with Tinkal, also known as borax. Adherence to these

procedures is mandatory to ensure a safe research environment and proper chemical

management. Tinkal, a common name for sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O),

is a naturally occurring mineral compound utilized in various industrial and laboratory

applications.[1][2][3][4]

Personal Protective Equipment (PPE) and Exposure
Limits
While borax has low acute toxicity, it is crucial to minimize exposure.[5][6] Inhalation of dust can

lead to respiratory irritation, and it is classified as a serious eye irritant.[5] Long-term exposure

to high doses has shown potential for adverse reproductive effects in laboratory animals.[6]

The following tables summarize the required PPE and occupational exposure limits.

Table 1: Personal Protective Equipment (PPE) for Handling Tinkal (Borax)
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Protection Type Minimum Requirement
Specific
Recommendations

Eye Protection Safety glasses
Use tight-fitting goggles if dust

is generated.[7]

Hand Protection Protective gloves
Rubber or plastic gloves are

suitable.[7]

Body Protection Laboratory coat

Wear suitable protective

clothing to prevent splashing

or contamination.[7]

Respiratory Protection Not required for normal use

If dust levels are high or

ventilation is inadequate, a

NIOSH-approved respirator

should be used.[5][7]

Table 2: Occupational Exposure Limits for Tinkal (Borax)

Parameter Value Organization

Threshold Limit Value - Time-

Weighted Average (TLV-TWA)
2 mg/m³ ACGIH

Short-Term Exposure Limit

(STEL)
6 mg/m³ ACGIH

Data sourced from Material Safety Data Sheets.[5]

Step-by-Step Handling and Disposal Protocols
Strict adherence to the following procedures is essential for the safe handling and disposal of

Tinkal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Labeling: Ensure the container is clearly labeled with the chemical name and any hazard

warnings.

Storage Location: Store in a cool, dry, and well-ventilated area.[7] Keep the container tightly

closed.[7]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and finely powdered

metals.[8]

Laboratory Handling
Ventilation: Use only in a well-ventilated area to keep dust levels to a minimum.[7]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[7] Promptly remove any contaminated clothing.[7]

Spill Prevention: Avoid actions that could generate dust.

Spill Cleanup
Containment: For small spills, carefully sweep, shovel, or vacuum the solid material,

minimizing dust generation.[5]

Collection: Place the collected material into a clearly labeled, sealed container for disposal.

[5]

Decontamination: Wash the spill site with water and detergent. Be aware that wet surfaces

may become slippery.[7]

Disposal
Regulatory Compliance: Dispose of Tinkal and contaminated materials in accordance with

all local, state, and federal regulations.[5]

Small Quantities: For small laboratory-scale quantities, disposal in a municipal landfill is

generally acceptable, but always verify with local authorities.[5]
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Large Quantities: For large volumes or contaminated waste, contact a professional waste

disposal service.

Workflow for Safe Handling and Disposal of Tinkal
The following diagram illustrates the key decision points and procedures for the safe

management of Tinkal in a laboratory setting.
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Safe Handling and Disposal Workflow for Tinkal (Borax)

Receiving and Storage

Laboratory Handling

Spill and Disposal Management
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Caption: Logical workflow for the safe receiving, handling, and disposal of Tinkal (borax) in a

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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